![molecular formula C17H17ClFN3S B5873598 N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide](/img/structure/B5873598.png)
N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. It has also been found to interact with the dopamine and serotonin receptors in the brain, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to reduce the proliferation of cancer cells and induce apoptosis. It has been found to improve cognitive function and memory in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It has been extensively studied and has a well-established pharmacological profile. However, it also has some limitations. It has a low solubility in water, which can make it difficult to administer in vivo. It also has a relatively short half-life, which can limit its therapeutic efficacy.
Future Directions
There are several future directions for the study of N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide. One direction is to further explore its potential therapeutic applications in neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to investigate its potential use in combination therapy with other drugs for the treatment of cancer. Additionally, further studies are needed to elucidate its exact mechanism of action and to identify potential side effects.
Synthesis Methods
The synthesis of N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide involves a multi-step process. The first step involves the reaction of 4-chloro-2-fluoroaniline with phenyl isothiocyanate to form 4-chloro-2-fluoro-N-phenylthiourea. The second step involves the reaction of 4-chloro-2-fluoro-N-phenylthiourea with piperazine in the presence of a base to form this compound.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-4-phenylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClFN3S/c18-13-6-7-16(15(19)12-13)20-17(23)22-10-8-21(9-11-22)14-4-2-1-3-5-14/h1-7,12H,8-11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKLHYTGIQGWGDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=C(C=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClFN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.